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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
rac-2-Aminobutyric Acid-d3 is the deuterium-labeled form of rac-2-Aminobutyric Acid, a non-

proteinogenic amino acid. Stable isotope-labeled compounds like rac-2-Aminobutyric Acid-d3
are crucial in various research applications, particularly as internal standards for quantitative

mass spectrometry-based analyses in drug metabolism and pharmacokinetic studies.[1][2]

Deuterium labeling offers the advantage of a similar chemical structure to the endogenous

compound but with a distinct mass, allowing for precise quantification.[1]

Understanding the solubility of this compound in different solvents is fundamental for its

effective use in experimental settings, including the preparation of stock solutions, calibration

standards, and its introduction into biological matrices. This guide provides a comprehensive

overview of the available solubility data for rac-2-Aminobutyric Acid-d3 and its non-

deuterated counterparts, details experimental protocols for solubility determination, and

outlines a typical analytical workflow.

While specific quantitative solubility data for the d3-labeled variant is not extensively published,

qualitative information is available. The physicochemical properties of a molecule are generally

not significantly altered by a low level of deuteration, allowing the solubility data of the non-

labeled rac-2-Aminobutyric Acid to serve as a reliable proxy.[3][4]
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Solubility Data
The solubility of a compound is a critical physical property for its handling and application in

research. Below is a summary of the available qualitative and quantitative solubility data.

Qualitative Solubility of rac-2-Aminobutyric Acid-d3
Initial assessments indicate the general solubility profile of the deuterated compound in

common laboratory solvents.

Solvent Solubility Reference

Water Slightly Soluble

Methanol Slightly Soluble

DMSO Slightly Soluble

Quantitative Solubility of Non-Deuterated 2-
Aminobutyric Acid Isomers
Quantitative data for the non-deuterated forms of 2-Aminobutyric Acid provide a strong basis

for estimating the solubility of the d3 variant. The data varies slightly between different

stereoisomers.
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Compound/Isomer Solvent Solubility Reference

DL-2-Aminobutyric

Acid
Water 210 g/L

D(-)-2-Aminobutyric

Acid
Water

100 mg/mL

(ultrasonication may

be required)

D-alpha-Aminobutyric

Acid
Water 278 mg/mL

L-(+)-2-Aminobutyric

Acid
Water Soluble

L-(+)-2-Aminobutyric

Acid
Acetic Acid Soluble

L-(+)-2-Aminobutyric

Acid
Alcohol Slightly Soluble

L-(+)-2-Aminobutyric

Acid
Ether Slightly Soluble

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for reproducible research. The gravimetric

method, also known as the shake-flask method, is a standard and reliable technique for

measuring the solubility of compounds like amino acids.

General Solubility Determination Workflow (Shake-Flask
Method)
This protocol outlines the key steps to determine the equilibrium solubility of a compound in a

given solvent at a specific temperature.
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Preparation

Add excess rac-2-Aminobutyric
Acid-d3 to a known volume

of the chosen solvent.

Equilibration

Agitate the mixture at a
constant temperature for a

sufficient period (e.g., 24-72h)
to reach equilibrium.

Phase Separation

Centrifuge or filter (e.g., 0.22 µm)
the suspension to separate the

undissolved solid from the
saturated solution.

Quantification

Take a precise aliquot of the
clear supernatant.

Determine the concentration of the
dissolved compound using a validated

analytical method (e.g., LC-MS/MS,
gravimetric analysis after evaporation).

Calculate Solubility
(e.g., in mg/mL or mol/L)
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Deuterated Amino Acid Sample
(rac-2-Aminobutyric Acid-d3)

Record ¹H NMR Spectrum Record ²H NMR SpectrumNMR Spectroscopy

Spectral Analysis

Compare ¹H NMR of deuterated
sample to non-deuterated standard.

Observe reduction/absence of proton signals
at the labeled position.

Confirm presence of deuterium signal
in the ²H NMR spectrum.

Confirmation of Structure and
Deuteration Level
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Prepare Calibration Standards
and Quality Controls (QCs)

Spike a known, fixed amount of
rac-2-Aminobutyric Acid-d3 (IS)

into all samples, standards, and QCs.

Perform Sample Extraction
(e.g., Protein Precipitation, SPE)

Analyze by LC-MS/MS

Quantify Analyte
Calculate the Peak Area Ratio:

(Analyte / Internal Standard)

Generate Calibration Curve using
Peak Area Ratios vs. Concentration

Determine concentration in
unknown samples from the curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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